Cas no 5839-71-4 (N-(phenylcarbamothioyl)isoleucine)

N-(phenylcarbamothioyl)isoleucine structure
5839-71-4 structure
Product Name:N-(phenylcarbamothioyl)isoleucine
CAS No:5839-71-4
MF:C13H18N2O2S
MW:266.359221935272
CID:1610170
PubChem ID:2871995
Update Time:2025-04-21

N-(phenylcarbamothioyl)isoleucine Chemical and Physical Properties

Names and Identifiers

    • N-(phenylcarbamothioyl)isoleucine
    • Isoleucine, N-[(phenylamino)thioxomethyl]-
    • 3-methyl-2-(phenylcarbamothioylamino)pentanoic acid
    • CBMicro_035185
    • DTXSID70386767
    • SR-01000221526-1
    • 5839-71-4
    • BIM-0035046.P001
    • STK529141
    • SR-01000221526
    • N-(anilinocarbonothioyl)isoleucine
    • AKOS005462323
    • Inchi: 1S/C13H18N2O2S/c1-3-9(2)11(12(16)17)15-13(18)14-10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,16,17)(H2,14,15,18)
    • InChI Key: KRKBSIJUCVXTLT-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC(C(=O)O)C(C)CC

Computed Properties

  • Exact Mass: 266.10904
  • Monoisotopic Mass: 266.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 410.4°C at 760 mmHg
  • Flash Point: 202°C
  • Refractive Index: 1.617
  • PSA: 61.36
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